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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575

Isopentyl Formate: A Technical Guide to Health
and Safety

Executive Summary: This document provides a comprehensive technical overview of the health
and safety considerations for the handling of isopentyl formate. Isopentyl formate is a
flammable liquid that can cause skin, eye, and respiratory irritation. This guide is intended for
researchers, scientists, and drug development professionals to ensure its safe handling,
storage, and disposal. The following sections detail the chemical and physical properties,
toxicological data, experimental protocols for safety assessment, and emergency procedures.
Adherence to the guidelines outlined in this document is crucial for minimizing risks associated
with the use of isopentyl formate.

Chemical and Physical Properties

Isopentyl formate is a colorless liquid with a characteristic fruity odor.[1][2] A summary of its
key physical and chemical properties is provided in the table below.
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Property

Value

Molecular Formula

C6H1202[3][4][5][6]

Molar Mass 116.16 g/mol [2][3][4][5][6]
Appearance Colorless liquid[1][3][4][7]
Odor Fruity, plum-like[1][4]

Boiling Point 123-124 °C[1][3][8]

Melting Point -93 °C[3][9]

Flash Point 26 °C (78.8 °F) - closed cup[8]
Density 0.859 g/mL at 25 °C[1][3]

Vapor Pressure

10 mm Hg at 17.1 °C[3][9]

Solubility in Water

Slightly soluble (0.3%)[3]

Solubility in Organic Solvents Soluble in ethanol, ether, and most oils[1][3]

Hazard Identification and Classification

Isopentyl formate is classified as a hazardous substance. The primary hazards associated
with this chemical are its flammability and its potential to cause irritation.

o Flammability: Isopentyl formate is a flammable liquid and vapor.[10] Vapors may form
explosive mixtures with air.[10] It should be kept away from heat, sparks, open flames, and
other ignition sources.

o Health Hazards:

[¢]

Skin Irritation: Causes skin irritation.[7][10]

o

Eye Irritation: Causes serious eye irritation.[7][10]

o

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[10]

[¢]

Ingestion: May be harmful if swallowed.[7][10]
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Toxicology Data

The toxicity of isopentyl formate has been evaluated in animal studies. The following table
summarizes the available acute toxicity data.

Test Species Route Value Reference
LD50 Rat Oral 9840 mg/kg [3][4][10]
LD50 Rabbit Oral 3020 mg/kg [4]

LD50 Rabbit Dermal >5 glkg [4]

Experimental Protocols
Flash Point Determination (Based on ASTM D93)

The flash point of isopentyl formate is determined using the Pensky-Martens closed-cup
method as described in ASTM D93.[1]

Methodology:

Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[1][3]

o Sample Preparation: Approximately 75 mL of the isopentyl formate sample is placed in the
test cup.[1]

e Heating and Stirring: The sample is heated at a controlled rate. For a substance like
isopentyl formate with an expected flash point below 110°C, the heating rate is 5 to 6°C per
minute.[3] The sample is stirred at a rate of 90 to 120 rpm.[1][3]

« Ignition Source Application: An ignition source is applied at specified temperature intervals.
For a material with an expected flash point of 26°C, the ignition source is first applied when
the sample temperature reaches approximately 3°C to 21°C. The ignition source is then
applied at every 1°C increase in temperature.[3]

o Flash Point Determination: The flash point is the lowest temperature at which the application
of the ignition source causes the vapors above the liquid to ignite.[1]
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Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

The oral LD50 value for isopentyl formate in rats is determined using the Fixed Dose
Procedure outlined in OECD Guideline 420.[2] This method is designed to estimate the acute
oral toxicity of a substance with the use of fewer animals.

Methodology:

¢ Animal Selection: Young, healthy, non-pregnant female rats are typically used. The animals
are acclimatized to the laboratory conditions for at least 5 days before the study.[2]

e Housing and Feeding: Animals are housed in appropriate cages with controlled temperature
(around 22°C) and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are
provided ad libitum, except for a short fasting period before dosing.

¢ Dose Administration:

o Animals are fasted overnight (food, but not water, is withheld) before administration of the
test substance.[2]

o The isopentyl formate is administered as a single oral dose by gavage.[2]

o Asighting study is initially performed with a single animal to determine the appropriate
starting dose for the main study. The fixed dose levels are 5, 50, 300, and 2000 mg/kg
body weight.

e Observation:

o After dosing, animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[2]

o Special attention is given to the first 24 hours after dosing, with frequent observations
during the first 4 hours.[2]

o Data Analysis: The results are used to classify the substance according to the Globally
Harmonised System (GHS) of Classification and Labelling of Chemicals.
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Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
isopentyl formate.

« Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors.[7][10]

o Avoid contact with skin and eyes.[7][10]
o Keep away from all sources of ignition, including heat, sparks, and open flames.[7][10]
o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.
o Do not smoke in areas where isopentyl formate is handled or stored.[10]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]
o Store away from incompatible materials, such as strong oxidizing agents.[7]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[10]

Personal Protective Equipment (PPE)

When handling isopentyl formate, it is mandatory to use appropriate personal protective
equipment to prevent exposure.

o Eye Protection: Chemical safety goggles or a face shield are required.[10]

» Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[7]
[10]
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o Skin and Body Protection: A lab coat or other protective clothing should be worn. In
situations with a higher risk of splashing, impervious clothing and flame-retardant antistatic
protective clothing are recommended.[10]

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is necessary.[10]

Personal Protective Equipment (PPE)

Chemical Handler

I
Wears Wea Wears Wears (if ventilation is inadequate)

\ 4

Eye Protection Hand Protection Body Protection Respiratory Protection
(Safety Goggles/Face Shield) (Chemical-Resistant Gloves) (Lab Coat/Protective Clothing) (Respirator if needed)

Click to download full resolution via product page
Caption: Required Personal Protective Equipment for handling isopentyl formate.
First Aid Measures
In the event of exposure to isopentyl formate, immediate first aid is crucial.

 Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[7][10]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][10]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7][10]
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e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7][10]

Accidental Release Measures

In case of a spill or leak of isopentyl formate, the following steps should be taken to mitigate
the hazard.

o Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[7]
o Ventilate the Area: Ensure adequate ventilation to disperse vapors.[7][10]

o Personal Protection: Wear appropriate personal protective equipment, including respiratory
protection, before attempting to clean up the spill.[7][10]

» Containment: Prevent the spill from spreading and entering drains or waterways.[7]

e Clean-up: Absorb the spill with an inert, non-combustible material such as sand or earth.[7]
Collect the absorbed material into a suitable, labeled container for disposal.[7]

» Decontamination: Clean the spill area thoroughly with soap and water.
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Isopentyl Formate Spill Response

Eliminate Ignition Sources

i

Ventilate Area

Wear Appropriate PPE

Contain Spill

Absorb with Inert Material

Collect in Labeled Container

Decontaminate Area

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill of isopentyl formate.
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Disposal Considerations

Isopentyl formate and its containers must be disposed of in accordance with local, state, and
federal regulations.[7]

o Waste Isopentyl Formate: This combustible material may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[10] Do not dispose of it in the sewer
system.[10]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[10]

It is recommended to contact a licensed professional waste disposal service for proper
disposal.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

 To cite this document: BenchChem. [Health and safety considerations for handling isopentyl
formate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089575#health-and-safety-considerations-for-
handling-isopentyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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